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Compound of Interest

Compound Name: SB204

Cat. No.: B1193537

Disclaimer: The initial identification of "SB204" is ambiguous. This document assumes "SB204"
refers to Antimony Tetroxide (Sb204). These procedures are not applicable if "SB204"
designates a different substance. Researchers must confirm the identity of their chemical waste
before proceeding.

Antimony tetroxide is a mixed-valence inorganic compound containing both antimony(lll) and
antimony(V) centers. It is typically a white or yellowish crystalline solid. Due to the recognized
health and environmental risks associated with antimony compounds, which are under scrutiny
by regulatory bodies like the U.S. Environmental Protection Agency (EPA) and the European
Chemicals Agency (ECHA), it is imperative that researchers, scientists, and drug development
professionals adhere to strict disposal protocols.

Immediate Safety and Logistical Information:
Operational Plan

Safe handling and disposal of antimony tetroxide begin with proactive safety measures and a
clear logistical plan.

1. Personal Protective Equipment (PPE): Before any handling of Sb20a4, the following PPE is
mandatory:

o Eye Protection: Wear tightly fitting chemical safety goggles that conform to OSHA 29 CFR
1910.133 or European Standard EN166.
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o Hand Protection: Use chemical-resistant gloves (e.g., Neoprene or natural rubber). Gloves
should be inspected before use and disposed of as contaminated waste after handling.

» Respiratory Protection: To prevent inhalation of fine dust particles, a NIOSH/MSHA-approved
particulate respirator (e.g., N95, R95, or P95) is required, especially when handling powders
or if ventilation is inadequate. For fire-related scenarios, a self-contained breathing
apparatus (SCBA) is essential.

o Body Protection: A lab coat, coveralls, or other protective clothing should be worn to prevent
skin contact.

2. Engineering Controls and Storage:

 All handling of antimony tetroxide powder should occur in a well-ventilated area, preferably
within a certified chemical fume hood, to minimize dust formation and exposure.

o Store Sbh20a4 in a cool, dry, well-ventilated area in a tightly sealed and clearly labeled
container.

o Keep it segregated from incompatible materials, particularly strong oxidizing agents and
acids.

Step-by-Step Disposal Procedures

1. Spill Management:
 In the event of a spill, immediately evacuate non-essential personnel.

e To prevent dust from becoming airborne, gently moisten the spilled solid with water or use a
HEPA-filtered vacuum for cleanup.

e Use non-sparking tools to carefully collect the contained material.

¢ Place the collected waste into a designated, sealable, and properly labeled hazardous waste
container.

e Crucially, do not wash spilled antimony tetroxide into drains or sewer systems.
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2. Waste Collection:

o All materials contaminated with antimony tetroxide, including used PPE, weighing papers,
and cleaning materials, must be collected as hazardous waste.

e Use a dedicated, sealed container for this waste stream.

e The container must be clearly labeled with "Hazardous Waste," "Antimony Tetroxide," and
the relevant hazard pictograms (e.g., health hazard).

3. Final Disposal:
e Antimony tetroxide waste is classified as hazardous and must be disposed of accordingly.

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for proper disposal.

» Adhere strictly to all federal, state, and local hazardous waste regulations.

Data Presentation: Quantitative Safety Data

This table summarizes the critical exposure limits and physical properties for antimony
compounds to inform risk assessment and handling procedures.
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Parameter Value Source

Occupational Exposure Limits

(as Sh)
OSHA PEL (Permissible
o 0.5 mg/m3 [1]
Exposure Limit, 8-hr TWA)
NIOSH REL (Recommended
o 0.5 mg/m3 [1]
Exposure Limit, 10-hr TWA)
ACGIH TLV (Threshold Limit
0.5 mg/m3 [1]
Value, 8-hr TWA)
NIOSH IDLH (Immediately
) 50 mg/m3
Dangerous to Life or Health)
Physical Properties of Sh204
Molar Mass 307.52 g/mol
Appearance White crystalline solid
Melting Point > 930 °C (decomposes)
Solubility in Water Insoluble

Experimental Protocols: Example of a Research
Application

Antimony oxides are utilized in various research applications, including as catalysts in organic
synthesis and for the creation of advanced materials. The following protocol is a representative
example of a synthesis procedure where antimony tetroxide might be used, generating waste
that requires proper disposal.

Protocol: Synthesis of Antimony Tetroxide Nanorods (Microemulsion Method)

This protocol, adapted from methodologies described in materials science literature, illustrates
a scenario for the use and subsequent disposal of antimony compounds.[2]

¢ Objective: To synthesize Sb204 nanorods for materials characterization.
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o Materials:

o Antimony(Ill) chloride (SbCls)

[¢]

Cyclohexane (as the oil phase)

[¢]

Cetyltrimethylammonium bromide (CTAB, as surfactant)

[e]

n-butanol (as co-surfactant)

o

Ammonia solution (as the aqueous phase and precipitating agent)

Deionized water

[¢]

e Procedure:

1. Prepare a microemulsion by mixing cyclohexane, CTAB, and n-butanol in a flask with
vigorous stirring.

2. Prepare an aqueous solution of SbCls.

3. Add the SbCls solution to the microemulsion and stir until a clear, stable reverse micelle
solution is formed.

4. Slowly add the ammonia solution dropwise to the reaction mixture to induce the
precipitation of antimony hydroxide within the reverse micelles.

5. Age the resulting mixture for 24 hours to allow for the formation of nanostructures.

6. Isolate the precipitate by centrifugation, and wash it repeatedly with ethanol and deionized
water to remove residual reactants and surfactant.

7. Dry the resulting powder in an oven at 80°C.

8. Calcify the dried powder at 600°C in a furnace to induce a phase transformation to
crystalline Sb204 nanorods.

o Waste Disposal:
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o All aqueous filtrates and washing solutions containing residual antimony ions must be
collected as hazardous liquid waste.

o Any solid antimony-containing residues and contaminated labware must be collected as
solid hazardous waste.

o Follow the step-by-step disposal procedures outlined above for all generated waste
streams.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
antimony tetroxide in a laboratory setting.
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Caption: Logical workflow for the safe handling and disposal of SB204 (Antimony Tetroxide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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and industry. Email: info@benchchem.com
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